Cas no 61809-41-4 (Benzoyl chloride, 2-bromo-5-methoxy-4-methyl-)

• Product Name: Benzoyl chloride, 2-bromo-5-methoxy-4-methyl-
• CAS No: 61809-41-4
• MF: C₉H₈BrClO₂
• MW: 263.515621185303
• CID: 1629841
• PubChem ID: 71391944
• Update Time: 2025-04-21

Benzoyl chloride, 2-bromo-5-methoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 2-bromo-5-methoxy-4-methyl-
• 2-bromo-5-methoxy-4-methylbenzoyl chloride
• 61809-41-4
• DTXSID90813767

• Inchi： 1S/C9H8BrClO2/c1-5-3-7(10)6(9(11)12)4-8(5)13-2/h3-4H,1-2H3
• InChI Key： FMBCZAWVMKUFAY-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)Cl)=CC(=C(C)C=1)OC

Computed Properties

• Exact Mass: 261.93964
• Monoisotopic Mass: 261.93962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3